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Compound of Interest

Compound Name: Ferrous arsenate

Cat. No.: B156607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of ferrous arsenate, a compound of significant

interest in environmental science and toxicology. It details its chemical identity, complex crystal

structure, and key experimental methodologies for its synthesis and characterization.

Chemical Identity and Physicochemical Properties
Ferrous arsenate is an inorganic compound consisting of iron in the +2 oxidation state bonded

to the arsenate anion. It is most commonly found in its hydrated form. The anhydrous form has

the chemical formula Fe₃(AsO₄)₂.[1] It is also known by several synonyms, including iron(II)

arsenate (3:2), iron bis(arsenate), and arsenic acid, iron(2+) salt (2:3).[1][2]

The compound is typically a green or brown powder, insoluble in water but soluble in dilute

mineral acids.[3][4][5] Upon heating, it decomposes rather than melts.[3] Due to its arsenic

content, ferrous arsenate is highly toxic if ingested or inhaled and is a strong irritant.[3][5]

Table 1: Chemical Identifiers for Ferrous Arsenate
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Identifier Value

IUPAC Name tris(iron(2+)) diarsorate[1]

Chemical Formula Fe₃(AsO₄)₂ (anhydrous)[1]

Fe₃(AsO₄)₂ · 8H₂O (hydrated)[2][6]

CAS Number 10102-50-8[1]

Molecular Weight 445.37 g/mol (anhydrous)[1]

589.50 g/mol (octahydrate)

Table 2: Physical and Chemical Properties of Ferrous Arsenate

Property Value

Appearance Green or brown powder[3][5]

Solubility Insoluble in water; soluble in acids[4]

Melting Point Decomposes upon heating[3]

Density (octahydrate) ~3.0 g/cm³[2][6]

Hardness (Mohs scale) 2 - 2.5[3][6]

Crystalline Structure: The Dimorphism of
Symplesite and Parasymplesite
The hydrated form of ferrous arsenate, Fe₃(AsO₄)₂ · 8H₂O, is dimorphous, meaning it

crystallizes into two distinct mineral forms with the same chemical composition but different

crystal structures: symplesite and parasymplesite.[3][7]

Parasymplesite is the monoclinic dimorph and is a member of the Vivianite group of minerals.

[2][3][8] Its structure consists of isolated FeO₂(H₂O)₄ octahedra and edge-sharing Fe₂O₆(H₂O)₄

double octahedra, which are linked by AsO₄ tetrahedra to form complex sheets parallel to the

(010) plane.[9]
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Symplesite is the triclinic dimorph.[4][6][10] While its chemical formula is identical to

parasymplesite, its lower crystal symmetry results in a different arrangement of the constituent

iron octahedra and arsenate tetrahedra.[7][10]

The structural relationship between these two polymorphs is a key aspect of ferrous
arsenate's crystallochemistry.

Diagram 1: Dimorphism of Ferrous Arsenate

Table 3: Crystallographic Data for Ferrous Arsenate Dimorphs

Parameter Parasymplesite[2][9] Symplesite[4][6]

Crystal System Monoclinic Triclinic

Space Group C2/m P1

Unit Cell Parameters a = 10.3519 Å a = 4.7505 Å

b = 13.6009 Å b = 7.7893 Å

c = 4.7998 Å c = 9.2567 Å

α = 90° α = 106.372°

β = 104.816° β = 93.046°

γ = 90° γ = 98.152°

Unit Cell Volume (V) 653.32 Å³ 323.75 Å³

Experimental Protocols
Synthesis of Ferrous Arsenate via Aqueous Precipitation
The synthesis of ferrous arsenate typically involves the controlled precipitation from an

aqueous solution. While often studied in the context of arsenic remediation from wastewater,

the principles can be adapted for laboratory synthesis. The following is a generalized protocol.

Materials:

A soluble ferrous salt (e.g., Ferrous Sulfate, FeSO₄·7H₂O)
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A soluble arsenate salt (e.g., Sodium Arsenate, Na₂HAsO₄·7H₂O)

Deionized water, deoxygenated

Acid and base for pH adjustment (e.g., H₂SO₄, NaOH)

Protocol:

Prepare Solutions: Prepare separate aqueous solutions of the ferrous salt and the arsenate

salt in deoxygenated, deionized water. The concentrations should be calculated to achieve a

specific Fe:As molar ratio, typically around 1.5:1 to match the stoichiometry of Fe₃(AsO₄)₂.

Reaction Setup: The reaction should be conducted in an inert atmosphere (e.g., under a

nitrogen or argon blanket) to prevent the oxidation of Fe(II) to Fe(III).

pH Adjustment: Adjust the pH of the arsenate solution. The formation of iron arsenates is

highly pH-dependent. For ferric arsenate, a pH of 3-4 is optimal[11]; for ferrous arsenate
precipitation, conditions may vary, but starting in the slightly acidic to neutral range is

common.

Precipitation: Slowly add the ferrous salt solution to the arsenate solution under vigorous

stirring. A precipitate (typically green) should form.

Aging: Allow the precipitate to age in the mother liquor for a period (e.g., 12-24 hours) to

promote crystallization and phase purity.

Isolation and Washing: Isolate the solid product by filtration or centrifugation. Wash the

precipitate several times with deoxygenated deionized water to remove any unreacted salts.

Drying: Dry the final product under vacuum or in a desiccator to prevent oxidation.

Diagram 2: Generalized Synthesis & Characterization Workflow

Characterization Methods
To confirm the identity, purity, and structure of the synthesized ferrous arsenate, a suite of

analytical techniques is required.

X-Ray Diffraction (XRD):
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Purpose: To identify the crystalline phase(s) present and determine crystallographic

parameters.

Methodology: A powdered sample of the synthesized material is mounted in a powder

diffractometer. The sample is irradiated with monochromatic X-rays (commonly Cu Kα

radiation) over a range of 2θ angles. The resulting diffraction pattern is a plot of diffraction

intensity versus 2θ. The peak positions are characteristic of the crystal lattice and can be

compared to standard diffraction patterns from databases (e.g., JCPDS/ICDD) for symplesite

and parasymplesite to confirm phase identity.

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX):

Purpose: To visualize the morphology (particle shape and size) of the precipitate and to

confirm its elemental composition.

Methodology: A small amount of the dried powder is mounted on a sample stub using

conductive tape and may be sputter-coated with a conductive material (e.g., gold or carbon)

to prevent charging. The sample is imaged using a focused beam of electrons in a scanning

electron microscope. The electron beam's interaction with the sample also generates

characteristic X-rays, which are detected by an EDX spectrometer to provide a semi-

quantitative elemental analysis, confirming the presence of iron, arsenic, and oxygen.

Raman or Fourier-Transform Infrared (FTIR) Spectroscopy:

Purpose: To identify the vibrational modes of the arsenate (AsO₄³⁻) functional groups and

confirm the absence of other species (e.g., carbonates, sulfates).

Methodology: For Raman spectroscopy, a laser is focused on the sample, and the

inelastically scattered light is collected and analyzed. For FTIR, the sample is exposed to

infrared radiation, and the absorption is measured. The resulting spectra will show

characteristic peaks corresponding to the stretching and bending modes of the As-O bonds

in the arsenate tetrahedra.

Redox Chemistry and Environmental Significance
The formation and stability of ferrous arsenate are intrinsically linked to the redox chemistry of

both iron and arsenic. In environmental systems, redox conditions dictate the speciation of
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these elements.

Oxidizing Conditions: Under oxidizing conditions, ferrous iron (Fe²⁺) is unstable and oxidizes

to ferric iron (Fe³⁺). This often leads to the precipitation of ferric arsenate (FeAsO₄), a

common end-product in arsenic remediation strategies.[11][12]

Reducing Conditions: In anoxic or sub-oxic environments, Fe²⁺ is stable. If arsenate (As(V))

is present, conditions may favor the precipitation of ferrous arsenate phases like

parasymplesite.[13] Furthermore, Fe²⁺ can act as a reducing agent, potentially reducing

arsenate (As(V)) to the more mobile and toxic arsenite (As(III)), although this reaction can be

kinetically slow.[13]

The interplay between iron oxidation, arsenic reduction, and precipitation is a critical area of

research, particularly for understanding the long-term stability of arsenic in contaminated soils

and sediments.

Diagram 3: Iron-Arsenic Redox & Precipitation Pathways

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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